Cas no 16024-89-8 (5H-Thiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-methyl-)

5H-Thiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-methyl- structure
16024-89-8 structure
Product Name:5H-Thiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-methyl-
CAS No:16024-89-8
MF:C11H10N2OS
MW:218.274900913239
CID:215240
PubChem ID:204275
Update Time:2025-04-19

5H-Thiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-Thiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-methyl-
    • 2-methyl-2,3-dihydro-[1,3]thiazolo[2,3-b]quinazolin-5-one
    • 2-methyl-4-hydro-2H,3H-1,3-thiazolidino[2,3-b]quinazolin-5-one
    • 16024-89-8
    • 2-methyl-3,4-dihydro-2H-thiazolo[2,3-b]quinazolin-5-one
    • EU-0085903
    • 2-Methyl-2,3-dihydro-5H-thiazolo(2,3-b)quinazolin-5-one
    • AKOS003320043
    • SR-01000530538-1
    • DTXSID60936255
    • 5H-Thiazolo(2,3-b)quinazolin-5-one, 2,3-dihydro-2-methyl-
    • BRN 0210154
    • SR-01000530538
    • 2-methyl-2,3-dihydrothiazolo[2,3-b]quinazolin-5-one
    • 4-27-00-07501 (Beilstein Handbook Reference)
    • AG-205/14250030
    • 2-methyl-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one
    • Inchi: 1S/C11H10N2OS/c1-7-6-13-10(14)8-4-2-3-5-9(8)12-11(13)15-7/h2-5,7H,6H2,1H3
    • InChI Key: NOFIPOCUDNMRNF-UHFFFAOYSA-N
    • SMILES: S1C2=NC3C=CC=CC=3C(N2CC1C)=O

Computed Properties

  • Exact Mass: 218.0515
  • Monoisotopic Mass: 218.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: 379.4°C at 760 mmHg
  • Flash Point: 183.3°C
  • Refractive Index: 1.745
  • PSA: 32.67
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